1'-[(6-methyl-2-pyridinyl)methyl]-4-(1-piperidinylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(6-methylpyridin-2-yl)methyl]piperidin-4-yl]piperidin-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C23H36N4O/c1-19-6-5-7-21(24-19)18-25-14-10-22(11-15-25)26-16-8-20(9-17-26)23(28)27-12-3-2-4-13-27/h5-7,20,22H,2-4,8-18H2,1H3
• InChI Key: DWKLZVGXMLNXPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2CCC(CC2)N3CCC(CC3)C(=O)N4CCCCC4
• Molecular Formula: C23H36N4O
• Molecular Weight: 384.6 g/mol

Description

1'-[(6-methyl-2-pyridinyl)methyl]-4-(1-piperidinylcarbonyl)-1,4'-bipiperidine, also known as PNU-282987, is a potent and selective agonist of α7 nicotinic acetylcholine receptors (nAChRs). This molecule has gained interest in the scientific community due to its potential therapeutic applications in various neurological disorders.

Mechanism of Action

1'-[(6-methyl-2-pyridinyl)methyl]-4-(1-piperidinylcarbonyl)-1,4'-bipiperidine acts as a selective agonist of α7 nAChRs. The α7 nAChRs are ligand-gated ion channels that are permeable to calcium ions. Activation of α7 nAChRs leads to an influx of calcium ions into the cell, which triggers a cascade of intracellular signaling pathways. These pathways are involved in various physiological processes such as synaptic plasticity, neuronal survival, and neurotransmitter release. This compound enhances the activity of α7 nAChRs, leading to increased calcium influx and activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It enhances cognitive function and memory by increasing synaptic plasticity and neuronal survival. It also has antidepressant-like effects by increasing the release of neurotransmitters such as serotonin and dopamine. This compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

1'-[(6-methyl-2-pyridinyl)methyl]-4-(1-piperidinylcarbonyl)-1,4'-bipiperidine has several advantages for lab experiments. It is a highly selective agonist of α7 nAChRs, which allows for precise targeting of these receptors. It has also been shown to have good bioavailability and pharmacokinetics in animal models. However, this compound has some limitations for lab experiments. It is a relatively new molecule, and its long-term effects and safety profile are not yet fully understood. It also has limited solubility in aqueous solutions, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for research on 1'-[(6-methyl-2-pyridinyl)methyl]-4-(1-piperidinylcarbonyl)-1,4'-bipiperidine. One area of interest is the development of more potent and selective agonists of α7 nAChRs. Another area of interest is the investigation of the long-term effects and safety profile of this compound in animal models. Additionally, the potential therapeutic applications of this compound in other neurological disorders such as Parkinson's disease and multiple sclerosis should be explored. Finally, the development of novel drug delivery systems for this compound may enhance its efficacy and bioavailability in clinical settings.

Scientific Research Applications

1'-[(6-methyl-2-pyridinyl)methyl]-4-(1-piperidinylcarbonyl)-1,4'-bipiperidine has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, schizophrenia, and depression. The α7 nAChRs are widely distributed in the central nervous system and play a crucial role in cognitive function, learning, and memory. This compound has been shown to enhance cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have antidepressant-like effects in animal models of depression.